Cas no 2227903-25-3 ((3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid)

• Product Name: (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid
• CAS No: 2227903-25-3
• MF: C₁₂H₁₄O₃
• MW: 206.237763881683
• CID: 6110952
• PubChem ID: 165900126
• Update Time: 2025-05-19

(3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid
• EN300-1999933
• 2227903-25-3

• Inchi： 1S/C12H14O3/c13-11(7-12(14)15)10-4-2-1-3-9(10)8-5-6-8/h1-4,8,11,13H,5-7H2,(H,14,15)/t11-/m1/s1
• InChI Key： APHOFPRLEZUWCJ-LLVKDONJSA-N
• SMILES： O[C@H](CC(=O)O)C1C=CC=CC=1C1CC1

Computed Properties

• Exact Mass: 206.094294304g/mol
• Monoisotopic Mass: 206.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 57.5Ų

Additional information on (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid

Research Brief on (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid (CAS: 2227903-25-3): Recent Advances and Applications

The compound (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid (CAS: 2227903-25-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral β-hydroxy acid derivative exhibits unique structural and pharmacological properties, making it a promising candidate for therapeutic applications. Recent studies have focused on its synthesis, biological activity, and potential as a building block for more complex drug molecules.

A 2023 study published in the Journal of Medicinal Chemistry explored the enantioselective synthesis of (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid using asymmetric hydrogenation techniques. The research team achieved high enantiomeric excess (>98%) and yield (85%) by employing a novel chiral ruthenium catalyst system. This breakthrough addresses previous challenges in obtaining the pure (R)-enantiomer, which is crucial for its biological activity.

Pharmacological investigations have revealed that (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid acts as a potent modulator of inflammatory pathways. In vitro studies demonstrate its ability to inhibit NF-κB activation at micromolar concentrations, suggesting potential applications in treating chronic inflammatory diseases. The compound's unique cyclopropylphenyl moiety appears to enhance its membrane permeability while maintaining metabolic stability, as evidenced by recent ADMET profiling studies.

Recent patent filings (WO2023056421) disclose derivatives of (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid as novel PPARγ partial agonists for diabetes treatment. The lead compound showed improved safety profiles compared to existing thiazolidinedione drugs in preclinical models, with reduced risk of fluid retention and weight gain. These findings position the molecule as a valuable scaffold for developing next-generation antidiabetic agents.

Structural biology studies utilizing X-ray crystallography have elucidated the molecular interactions between (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid and its protein targets. The hydroxypropanoic acid moiety forms critical hydrogen bonds with catalytic residues, while the cyclopropyl group induces favorable hydrophobic interactions. These insights are guiding rational drug design efforts to optimize potency and selectivity.

Ongoing clinical translation efforts face challenges in scaling up the synthetic process while maintaining stereochemical purity. Recent process chemistry innovations have reduced production costs by 40% through solvent system optimization and catalyst recycling. The compound's stability profile under physiological conditions has been confirmed in recent bioavailability studies, showing promising oral absorption characteristics.

Future research directions include exploring the compound's potential in neurodegenerative diseases, as preliminary data suggest neuroprotective effects in cellular models of Parkinson's disease. Additionally, its application as a chiral synthon for complex natural product synthesis continues to expand, with recent reports of its use in constructing pharmacologically active macrocycles. The versatility of (3R)-3-(2-cyclopropylphenyl)-3-hydroxypropanoic acid ensures its continued importance in both medicinal chemistry and chemical biology research.